(4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazol-3-yl)(pyrrolidin-1-yl)methanone

• IUPAC Name: [1-(4-fluorophenyl)-4-phenylmethoxypyrazol-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C21H20FN3O2/c22-17-8-10-18(11-9-17)25-14-19(27-15-16-6-2-1-3-7-16)20(23-25)21(26)24-12-4-5-13-24/h1-3,6-11,14H,4-5,12-13,15H2
• InChI Key: YANCMNBOLUPVOH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=NN(C=C2OCC3=CC=CC=C3)C4=CC=C(C=C4)F
• Molecular Formula: C21H20FN3O2
• Molecular Weight: 365.4 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques used can include X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanisms of the reactions.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties might include reactivity, flammability, and types of reactions the compound can undergo.

Scientific Research Applications

Synthesis and Structural Characterization

One significant application of this compound involves its synthesis and structural characterization. Huang et al. (2021) described the synthesis of boric acid ester intermediates with benzene rings, including compounds related to (4-(benzyloxy)-1-(4-fluorophenyl)-1H-pyrazol-3-yl)(pyrrolidin-1-yl)methanone. The study detailed a three-step substitution reaction to obtain these compounds, confirmed their structures via FTIR, 1H and 13C NMR spectroscopy, mass spectrometry, and X-ray diffraction. The research also conducted a conformational analysis using density functional theory (DFT), comparing molecular structures with crystallographic data, and investigated the molecular electrostatic potential and frontier molecular orbitals through DFT, revealing some physicochemical properties of the compounds (Huang et al., 2021).

Antimicrobial Activity

Another area of application for related compounds is in exploring their antimicrobial properties. Kumar et al. (2012) synthesized a series of compounds by condensing substituted chalcones with isoniazid, which includes structures similar to the compound . These new compounds were screened for antimicrobial activity, showing efficacy comparable to standard drugs such as ciprofloxacin and fluconazole. Notably, compounds containing methoxy groups exhibited high antimicrobial activity, suggesting the potential for developing new antimicrobial agents from this class of compounds (Kumar et al., 2012).

Safety And Hazards

This includes information on toxicity, environmental impact, handling precautions, and disposal considerations.

Future Directions

This could involve potential applications of the compound, areas of research that could be explored, and how the compound could be modified to enhance its properties or reduce its hazards.